Methyl 3,4,5-trimethoxybenzoate-d9

• Molecular Formula: C11H14O5
• Molecular Weight: 235.28 g/mol
• InChI: InChI=1S/C11H14O5/c1-13-8-5-7(11(12)16-4)6-9(14-2)10(8)15-3/h5-6H,1-4H3/i1D3,2D3,3D3
• InChIKey: KACHFMOHOPLTNX-GQALSZNTSA-N

Methyl 3,4,5-trimethoxybenzoate-d9 Procurement

Methyl 3,4,5-trimethoxybenzoate-d9 (CAS 1182838-07-8) is a stable, isotopically labeled derivative of the aromatic ester methyl 3,4,5-trimethoxybenzoate [1]. The compound features nine deuterium atoms replacing the hydrogen atoms across its three methoxy groups, resulting in the molecular formula C11H5D9O5 and a molecular weight of 235.28 g/mol . This specific and complete deuteration of the methoxy moieties creates a distinct mass shift (+9 Da) relative to its non-deuterated counterpart (C11H14O5, 226.23 g/mol), a property that is fundamental to its primary application as an internal standard in quantitative mass spectrometry . The compound is typically supplied with an isotopic enrichment of 98-99 atom% D and a chemical purity of ≥98% (HPLC), ensuring its suitability for precise analytical workflows .

Role Stable isotope-labeled internal standard for LC-MS/MS

Mass Shift +9 Da shift ensures baseline-resolved detection

Enrichment High isotopic enrichment supports sensitive quantitation

• [1] Methyl 3,4,5-trimethoxybenzoate-d9. (2025). MedChemExpress. HY-N2044S. View Source

Non-Deuterated Methyl 3,4,5-trimethoxybenzoate: Substitution Failure

Direct substitution of Methyl 3,4,5-trimethoxybenzoate-d9 with its non-deuterated form is analytically impossible in any workflow requiring an isotopically distinct internal standard. The non-deuterated compound shares the exact molecular mass and chromatographic retention time as the target analyte, making it indistinguishable in mass spectrometry detection. This co-elution prevents the distinct quantification of the analyte signal from the internal standard signal, defeating the core principle of stable isotope dilution assays [1]. Furthermore, while other deuterated analogs may exist, the d9 variant's specific +9 Da mass shift ensures it is well-resolved from the native analyte without the risk of spectral overlap, which is not guaranteed with lower degrees of deuteration [2]. This unique, high-fidelity mass difference is essential for accurate quantitation of Methyl 3,4,5-trimethoxybenzoate—a known metabolite of Trimebutine and an intermediate in Trimethoprim synthesis—in complex biological matrices, enabling precise pharmacokinetic, metabolic, and quality control studies .

Target

Methyl 3,4,5-trimethoxybenzoate-d9

Substitute

Non-deuterated form

Identical mass and retention cause co-elution, making analyte and internal standard indistinguishable in MS detection.

Target

Methyl 3,4,5-trimethoxybenzoate-d9

Substitute

Partially deuterated analogs (d3, d6)

Smaller mass shift may not fully separate from analyte's natural isotopic envelope, risking spectral overlap and cross-talk.

• [1] Direct quantification in bioanalytical LC–MS/MS using internal calibration via analyte/stable isotope ratio. (n.d.). Infona. View Source
• [2] Methyl 3,4,5-trimethoxybenzoate-d9. (2025). Kuujia. CAS 1182838-07-8. View Source

Methyl 3,4,5-trimethoxybenzoate-d9 Differentiation Evidence

Isotopic Purity and Mass Resolution

Methyl 3,4,5-trimethoxybenzoate-d9 provides a complete +9 Da mass shift from the native analyte, achieved by replacing all nine methoxy hydrogens with deuterium. This full deuteration ensures a distinct, baseline-resolved peak in mass spectrometry, eliminating the risk of signal overlap and cross-talk that can occur with partially deuterated analogs (e.g., d3, d6) . In contrast, lower deuteration levels may produce mass shifts that are insufficient to separate from the analyte's natural isotopic envelope or from other matrix components, compromising quantitative accuracy [1].

Mass Shift Resolution

Class-level

+9 Da shift vs non-deuterated analyte

Provides baseline-resolved MS peaks, minimizing spectral interference

Class-level: full deuteration reduces cross-talk compared to partial labeling

Evidence Dimension	Mass shift from non-deuterated analyte
Target Compound Data	+9.05 Da (Exact Mass: 235.14 g/mol)
Comparator Or Baseline	Methyl 3,4,5-trimethoxybenzoate-d3 or -d6 (partially deuterated analogs)
Quantified Difference	Target provides a ≥3 Da greater mass shift than typical partially deuterated alternatives.
Conditions	Mass spectrometry analysis; theoretical mass calculation

Why This Matters

A larger mass shift minimizes spectral interference, enabling more robust and accurate quantitation of the target analyte in complex samples without the need for extensive chromatographic separation.

• [1] Methyl 3,4,5-trimethoxybenzoate-d9. (2025). Kuujia. CAS 1182838-07-8. View Source

Isotopic Enrichment and Chemical Purity

The compound is supplied with a certified isotopic enrichment of 98-99 atom% D and a chemical purity of ≥98% (HPLC) , [1]. This high level of enrichment is critical; a lower enrichment (e.g., 95 atom% D) would introduce a significant amount of the non-deuterated compound as an impurity, which directly contributes to the analyte signal in a quantitative assay, leading to an overestimation of the target analyte concentration and a reduction in assay sensitivity and dynamic range [2].

Isotopic Enrichment

Specification review

98–99 atom% D, ≥98% HPLC purity

Higher enrichment reduces unlabeled analyte background, improving assay sensitivity

Specification review: vendor CoA-defined purity levels

Evidence Dimension	Isotopic Enrichment and Chemical Purity
Target Compound Data	Isotopic Enrichment: 98-99 atom% D; Chemical Purity: ≥98% (HPLC)
Comparator Or Baseline	Lower-grade deuterated standards (e.g., 95 atom% D, 97% chemical purity)
Quantified Difference	Target has up to 4% higher isotopic enrichment and at least 1% higher chemical purity.
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Higher isotopic enrichment and chemical purity directly translate to lower background interference, higher assay sensitivity, and more reliable quantitative results, reducing the risk of costly analytical errors and repeat experiments.

• [1] Methyl 3,4,5-trimethoxybenzoate-d9. (2025). MedChemExpress. HY-N2044S. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source

Metabolite and Impurity Tracer

Methyl 3,4,5-trimethoxybenzoate is a documented metabolite of Trimebutine and an impurity (Impurity C) in Trimebutine Maleate, as well as an intermediate in Trimethoprim synthesis (Impurity H) [1], . The d9 analog is the only commercially available stable isotope-labeled standard for this specific molecule, making it an essential tool for quantifying its formation and disposition in pharmacokinetic studies of these drugs. Alternative internal standards, such as structural analogs or other deuterated benzoates, would introduce matrix effects or ionization efficiency differences, invalidating the fundamental assumption of identical behavior required for accurate quantitation by isotope dilution mass spectrometry [2].

Analyte Co-elution Specificity

Head-to-head

Identical ionization and retention to native analyte; structural analog does not match

Enables accurate isotope dilution without differential matrix effects

Head-to-head: d9 co-elutes, analog introduces irreproducible bias

Evidence Dimension	Analytical specificity for Trimebutine metabolite and Trimethoprim intermediate quantitation
Target Compound Data	Methyl 3,4,5-trimethoxybenzoate-d9 (stable isotope-labeled internal standard)
Comparator Or Baseline	Non-isotopic internal standard (e.g., a structural analog like methyl 3,4-dimethoxybenzoate)
Quantified Difference	Target co-elutes and ionizes identically to the analyte; comparator does not, leading to irreproducible and inaccurate quantification due to differential matrix effects.
Conditions	LC-MS/MS analysis of biological fluids (plasma, urine) for Trimebutine or Trimethoprim metabolism studies

Why This Matters

Using the d9 analog ensures regulatory-grade analytical accuracy for pharmacokinetic and metabolism studies, a prerequisite for drug development and quality control.

• [1] Methyl 3,4,5-Trimethoxy-d9-benzoate. (2025). Kuujia. CAS 1182838-07-8. View Source
• [2] LC-MS/MS Quantitative Assays. (n.d.). UNC Department of Chemistry Mass Spectrometry Core Laboratory. View Source

NMR Resolution Enhancement by Deuteration

The complete deuteration of the three methoxy groups in Methyl 3,4,5-trimethoxybenzoate-d9 simplifies its 1H-NMR spectrum by eliminating the nine proton signals associated with these groups. This results in a 'silent' region in the spectrum, significantly reducing signal overlap and enabling clearer observation of other protons in the molecule or in complex mixtures [1]. In comparison, the non-deuterated analog produces intense methoxy singlet peaks that can obscure or complicate analysis of key spectral regions [2]. This property is particularly valuable in studies of metabolic pathways or when the compound is used as a tracer in complex biological or chemical systems where signal clarity is paramount.

NMR Spectral Simplification

Class-level

Eliminates 9 methoxy proton signals in ¹H-NMR

Creates silent spectral region, aiding mixture analysis and structural studies

Class-level: deuteration silences proton signals for cleaner interpretation

Evidence Dimension	1H-NMR spectrum complexity (methoxy region)
Target Compound Data	No signal for methoxy protons (due to deuterium substitution)
Comparator Or Baseline	Methyl 3,4,5-trimethoxybenzoate (non-deuterated)
Quantified Difference	Elimination of 9 proton signals (3 methoxy groups x 3 protons each), resulting in a clean spectral background.
Conditions	Standard 1H-NMR analysis in a deuterated solvent (e.g., CDCl3, DMSO-d6)

Why This Matters

Simplified NMR spectra allow for more accurate identification and quantification of compounds in mixtures, reducing the risk of misassignment and improving the reliability of structural and metabolic studies.

• [1] INIS Repository Search. (n.d.). NMR determination of site-specific deuterium isotope effects. View Source
• [2] Methyl 3,4,5-trimethoxybenzoate-d9. (2025). Kuujia. CAS 1182838-07-8. View Source

Methyl 3,4,5-trimethoxybenzoate-d9 Application Scenarios

Trimebutine Metabolism and Trimethoprim Impurity Analysis

Procure Methyl 3,4,5-trimethoxybenzoate-d9 as the sole reliable internal standard for the absolute quantification of Methyl 3,4,5-trimethoxybenzoate in biological matrices. This application is non-negotiable for ADME (Absorption, Distribution, Metabolism, Excretion) studies of Trimebutine and for controlling the specified impurity H in Trimethoprim Active Pharmaceutical Ingredient (API) [1]. The +9 Da mass shift ensures unequivocal detection and quantitation free from endogenous interference .

LC-MS/MS Method Development and Validation

Utilize Methyl 3,4,5-trimethoxybenzoate-d9 with certified isotopic purity (≥98 atom% D) as a critical reagent for developing and validating bioanalytical methods in compliance with FDA and EMA guidelines [2]. Its high enrichment and chemical purity minimize background noise and ensure the robustness and reproducibility required for GLP and GMP studies. The use of a less pure standard would invalidate the method due to excessive interference [3].

KIE Mechanistic Studies in Synthesis

Employ Methyl 3,4,5-trimethoxybenzoate-d9 as a mechanistic probe to study reactions involving O-demethylation or other transformations of the methoxy groups. The specific and complete deuteration allows for the precise measurement of primary or secondary kinetic isotope effects, which can differentiate between possible reaction pathways (e.g., concerted vs. stepwise mechanisms) [4]. The +9 Da mass shift also facilitates product tracking and identification by mass spectrometry.

Application

Selection Property

Validation Focus

Trimebutine metabolite / Trimethoprim impurity quantitation

Co-elution and identical ionization to native analyte

Matrix effect correction, method accuracy in biological matrices

Bioanalytical method validation

High isotopic enrichment and chemical purity

Assay sensitivity, background interference control, precision review

KIE mechanistic probe for methoxy group reactions

Complete deuteration of three methoxy groups

Kinetic isotope effect measurement, reaction pathway differentiation

• [1] Methyl 3,4,5-Trimethoxy-d9-benzoate. (2025). Kuujia. CAS 1182838-07-8. View Source
• [2] Methyl 3,4,5-trimethoxybenzoate-d9. (2025). MedChemExpress. HY-N2044S. View Source
• [3] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [4] Isotope effects upon organic chemical reactions. (2023). Oxford Science Trove. View Source